Cas no 1246455-98-0 (5-Phenyl-1,4-oxazepane hydrochloride)

• Product Name: 5-Phenyl-1,4-oxazepane hydrochloride
• CAS No: 1246455-98-0
• MF: C₁₁H₁₆ClNO
• MW: 213.703842163086
• MDL: MFCD24616761
• CID: 1093247
• PubChem ID: 66718510
• Update Time: 2025-09-23

5-Phenyl-1,4-oxazepane hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-Phenyl-1,4-oxazepane hydrochloride
• 1246455-98-0
• 5-phenyl-[1,4]oxazepane hydrochloride
• 5-Phenyl-1,4-oxazepanehydrochloride
• 5-phenyl-1,4-oxazepane;hydrochloride
• PHFLAQIPSNBKHA-UHFFFAOYSA-N
• 1,4-Oxazepine, hexahydro-5-phenyl-, hydrochloride (1:1)
• SCHEMBL537239

• MDL： MFCD24616761
• Inchi： 1S/C11H15NO.ClH/c1-2-4-10(5-3-1)11-6-8-13-9-7-12-11;/h1-5,11-12H,6-9H2;1H
• InChI Key： PHFLAQIPSNBKHA-UHFFFAOYSA-N
• SMILES： Cl.O1CCNC(C2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 213.0920418g/mol
• Monoisotopic Mass: 213.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 143
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų